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Compound of Interest

Compound Name: 4-Bromo-1,2-dimethylcyclohexane

Cat. No.: B13304870

For researchers and scientists in the fast-paced world of drug development, the proper
management and disposal of chemical reagents is paramount to ensuring a safe and compliant
laboratory environment. This guide provides essential, immediate safety and logistical
information for the proper disposal of 4-Bromo-1,2-dimethylcyclohexane, a halogenated
organic compound. Adherence to these procedures is critical for minimizing environmental
impact and safeguarding laboratory personnel.

Key Safety and Hazard Information

While a specific Safety Data Sheet (SDS) for 4-Bromo-1,2-dimethylcyclohexane is not
readily available, data from analogous compounds, such as Bromocyclohexane and other
brominated hydrocarbons, can provide precautionary guidelines. This chemical should be
handled as a combustible liquid that is toxic to aquatic life with long-lasting effects. It is crucial
to wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat, at all times when handling this compound.[1][2] All operations
involving this chemical should be conducted in a well-ventilated area or a certified chemical
fume hood to minimize inhalation exposure.[1][2]

Quantitative Data Summary
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Property Value Source

Molecular Formula C8H15Br PubChem|[3]
Molecular Weight 191.11 g/mol PubChem][3]
IUPAC Name 4-bromo-1,2- PubChem(3]

dimethylcyclohexane

Step-by-Step Disposal Protocol

The proper disposal of 4-Bromo-1,2-dimethylcyclohexane hinges on the principle of waste
segregation to prevent chemical incompatibilities and ensure environmentally sound disposal,
typically through high-temperature incineration by a licensed facility.[2]

1. Waste Segregation:

At the point of generation, meticulously separate waste containing 4-Bromo-1,2-
dimethylcyclohexane from all other waste streams.[2]

» Crucially, do not mix this halogenated organic waste with non-halogenated solvents,
agueous solutions, acids, bases, or solid waste.[2]

2. Container Selection and Labeling:

o Use a designated, leak-proof container constructed from a material compatible with
halogenated organic compounds. The container must be equipped with a secure screw-top
cap to prevent the escape of vapors.[2]

o Clearly and accurately label the waste container with the following information:[1][2]

"Hazardous Waste"

o

o

"Halogenated Organic Waste"

The full chemical name: "4-Bromo-1,2-dimethylcyclohexane”

[¢]

[¢]

The approximate concentration and quantity of the waste.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-1_2-dimethylcyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-1_2-dimethylcyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-1_2-dimethylcyclohexane
https://www.benchchem.com/product/b13304870?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_4_propan_2_yl_cyclohexane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b13304870?utm_src=pdf-body
https://www.benchchem.com/product/b13304870?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_4_propan_2_yl_cyclohexane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_4_propan_2_yl_cyclohexane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_4_propan_2_yl_cyclohexane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Bromo_N1_ethylbenzene_1_2_diamine_A_Safety_and_Operational_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_4_propan_2_yl_cyclohexane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b13304870?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13304870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

3. Accumulation and Storage:

o Store the sealed waste container in a designated and secure satellite accumulation area
within the laboratory.[2]

e This area must be well-ventilated and situated away from any sources of ignition.[2]
e Ensure secondary containment is in place to mitigate the impact of any potential leaks.[1]
4. Final Disposal:

e Once the waste container is approaching its capacity, arrange for its collection through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor.[1][2]

» Provide the disposal contractor with all available safety and composition information to
ensure proper handling and treatment.[1]

In Case of a Spill:
e Immediately evacuate the affected area.[1]

o Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand or
vermiculite.[1]

» Carefully collect the absorbed material into a designated hazardous waste container.[1]
e Thoroughly clean the spill area.

e Report the incident to your institution's EHS office.[1]

Disposal Decision Workflow

The following diagram illustrates the logical workflow for the proper disposal of 4-Bromo-1,2-
dimethylcyclohexane.
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Caption: Disposal workflow for 4-Bromo-1,2-dimethylcyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. 4-Bromo-1,2-dimethylcyclohexane | CBH15Br | CID 64745274 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Navigating the Safe Disposal of 4-Bromo-1,2-
dimethylcyclohexane: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b13304870#4-bromo-1-2-dimethylcyclohexane-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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